![molecular formula C11H13ClFNO2 B2725757 2-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylacetamide CAS No. 852389-07-2](/img/structure/B2725757.png)
2-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylacetamide
Overview
Description
“2-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylacetamide” is a chemical compound with the molecular formula C11H13ClFNO2 . It has a molecular weight of 245.68 . This compound is typically in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H13ClFNO2/c1-14(11(15)6-12)7-8-3-4-10(16-2)9(13)5-8/h3-5H,6-7H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
Environmental Behavior and Detection Techniques
- Herbicide Detection and Analysis : Research has been conducted on the analysis and detection of herbicides like dimethenamid and flufenacet, along with their degradation products in natural water. Techniques involve solid-phase extraction and gas chromatography-mass spectrometry, highlighting the environmental persistence and transport of these compounds (Zimmerman, Schneider, & Thurman, 2002).
Metabolic Pathways and Toxicology
- Comparative Metabolism : Studies on the metabolism of chloroacetamide herbicides, including acetochlor and alachlor, reveal complex metabolic pathways leading to DNA-reactive products in both human and rat liver microsomes. This research helps understand the metabolic activation and potential risks associated with exposure to these chemicals (Coleman, Linderman, Hodgson, & Rose, 2000).
Chemical Synthesis and Application
- Synthesis of Fluoroacetamides : Research on the synthesis of difluoro(trimethylsilyl)acetamides from chlorodifluoroacetamides through electrochemical silylation demonstrates the chemical versatility and potential application of fluorinated acetamides in producing various organic compounds, including pharmaceuticals and agrochemicals (Bordeau, Frébault, Gobet, & Picard, 2006).
Environmental Impact and Degradation
- Herbicide Mobility and Efficacy : The influence of soil properties on the adsorption, mobility, and efficacy of herbicides like alachlor and metolachlor has been investigated, indicating that organic matter content and clay content significantly affect herbicide behavior in agricultural settings (Peter & Weber, 1985).
Safety and Hazards
The compound has been classified with the GHS pictograms GHS05 and GHS07 . The hazard statements include H302, H315, H318, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Similar compounds are known to interact with various enzymes and receptors in the body .
Mode of Action
It’s likely that the compound interacts with its targets through a combination of covalent and non-covalent interactions .
Biochemical Pathways
Similar compounds are known to affect various metabolic and signaling pathways .
Pharmacokinetics
Similar compounds are known to be well-absorbed and distributed throughout the body, metabolized by various enzymes, and excreted via the kidneys .
Result of Action
Similar compounds are known to induce various cellular responses, including changes in enzyme activity and alterations in cell signaling .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylacetamide. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and activity .
properties
IUPAC Name |
2-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClFNO2/c1-14(11(15)6-12)7-8-3-4-10(16-2)9(13)5-8/h3-5H,6-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHZAUBGPJYHEQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=C(C=C1)OC)F)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonyl]-3-(1-methyl-1H-pyrazol-4-yl)piperidine](/img/structure/B2725674.png)
![5-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}-2-oxa-5-azabicyclo[2.2.1]heptane](/img/structure/B2725677.png)
![N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-5-chloro-N-(3-(dimethylamino)propyl)thiophene-2-carboxamide hydrochloride](/img/structure/B2725678.png)
![3,4-difluoro-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide](/img/structure/B2725685.png)
![N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2-(benzo[d]oxazol-2-ylthio)acetamide](/img/structure/B2725690.png)
![3-[(4-chlorophenyl)methyl]-N-{3-[ethyl(3-methylphenyl)amino]propyl}-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide](/img/structure/B2725695.png)